5-Benzyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione

• IUPAC Name: 5-benzyl-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
• InChI: InChI=1S/C13H14N2O2/c16-12-10-7-15(8-11(10)13(17)14-12)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,16,17)
• InChI Key: COFHBZBIKPEYNP-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CN1CC3=CC=CC=C3)C(=O)NC2=O
• Molecular Formula: C13H14N2O2
• DSSTOX Substance ID: DTXSID70404319
• Molecular Weight: 230.26 g/mol
• CAS RN: 848591-86-6

Description

“5-Benzyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione” is a chemical compound with the molecular formula C13H14N2O2. It has an average mass of 230.262 Da and a monoisotopic mass of 230.105530 Da.

Synthesis Analysis

The synthesis of “5-Benzyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione” involves various methods. One method involves the condensation of carboxylic acid moiety with substituted amine i.e., 2,4,4-trimethoxybutan-1-amine under reflux conditions followed by acid-mediated cyclization. The reaction progress is usually monitored by TLC.

Molecular Structure Analysis

The InChI code for “5-Benzyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione” is 1S/C13H14N2O2/c16-12-10-7-15 (8-11 (10)13 (17)14-12)6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2, (H,14,16,17)/t10-,11+.

Physical And Chemical Properties Analysis

The physical form of “5-Benzyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione” is solid. It has a melting point of 157 - 158 degrees Celsius.

Scientific Research Applications

Sigma-2 Ligands in Medicinal Chemistry

• Application Summary : This compound is used in the discovery of novel, selective, functionalized sigma-2 ligands. The sigma-2 receptor was recently identified as the Transmembrane Protein 97 (TMEM97), which has been linked to diseases and conditions such as Niemann-Pick disease, schizophrenia, neuropathic pain, traumatic brain injury, cancer, drug addiction, and Alzheimer’s disease.
• Methods of Application : The compound is evaluated using in vitro sigma-2 and sigma-1 assays to determine their selectivity profiles, as well as a series of in vitro ADME assays.
• Results or Outcomes : The therapeutic utility of sigma-2 ligands is under investigation in numerous laboratories and ongoing clinical trials.

Synthesis of Octahydropyrrolo[3,4-c]pyrroles

• Application Summary : This compound is used in the synthesis of octahydropyrrolo[3,4-c]pyrroles by thermolysis of N-phthalimidoaziridines based on 5-alkenyl-1,2,4-oxadiazoles.
• Methods of Application : N-phthalimidoaziridines were synthesized from 3,5-disubstituted 1,2,4-oxadiazoles containing alkenyl and pyridine fragments. N-phthalimidoaziridines were heated in the presence of N-arylmaleimide to give the corresponding N-phthalimidopyrrolidines.
• Results or Outcomes : The synthesized N-phthalimidoaziridines and N-phthalimidopyrrolidines contain several pharmacophoric groups (the aziridine, oxadiazole, pyridine, and phthalimide moieties) making them potential active ingredients of medicines.

Pyrrole in Medicinal Hetero-aromatics

• Application Summary : Pyrrole, a component of “5-Benzyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione”, is a resourceful small molecule in key medicinal hetero-aromatics. It is known to inhibit reverse transcriptase [human immunodeficiency virus type 1 (HIV-1)] and cellular DNA polymerases protein kinases.
• Methods of Application : The compound is evaluated using in vitro assays to determine their activity profiles.
• Results or Outcomes : The therapeutic utility of pyrrole containing analogs is under investigation in numerous laboratories.

Synthesis of N-phthalimidoaziridines

• Application Summary : “5-Benzyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione” is used in the synthesis of N-phthalimidoaziridines.
• Methods of Application : The compound is heated in the presence of N-arylmaleimide to give the corresponding N-phthalimidopyrrolidines.
• Results or Outcomes : The synthesized N-phthalimidoaziridines and N-phthalimidopyrrolidines contain several pharmacophoric groups making them potential active ingredients of medicines.

Pyrrole in Therapeutically Active Compounds

• Application Summary : Pyrrole subunit has diverse applications in therapeutically active compounds including fungicides, antibiotics, anti-inflammatory drugs, cholesterol reducing drugs, antitumor agents and many more. They are known to inhibit reverse transcriptase [human immunodeficiency virus type 1 (HIV-1)] and cellular DNA polymerases protein kinases.
• Methods of Application : The compound is evaluated using in vitro assays to determine their activity profiles.
• Results or Outcomes : The therapeutic utility of pyrrole containing analogs is under investigation in numerous laboratories.

Synthesis of N-phthalimidoaziridines

• Application Summary : “5-Benzyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione” is used in the synthesis of N-phthalimidoaziridines.
• Methods of Application : The compound is heated in the presence of N-arylmaleimide to give the corresponding N-phthalimidopyrrolidines.
• Results or Outcomes : The synthesized N-phthalimidoaziridines and N-phthalimidopyrrolidines contain several pharmacophoric groups making them potential active ingredients of medicines.

Safety And Hazards

The safety information for “5-Benzyl-octahydropyrrolo[3,4-c]pyrrole-1,3-dione” includes GHS07 pictograms. The signal word is “Warning”. The hazard statements include H302, H312, and H332. The precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.

Synthesis routes and methods I

Procedure details

To the maleimide (80.4 g, 0.83 mol) in 1.5 L of CH2Cl2 in a 3-neck, 3-L round bottom flask equipped with an addition funnel, internal thermometer, and N2 inlet at 0° C. was added trifluoroacetic acid (TFA) (6.4 mL, 83 mmol). Benzyl(methoxymethyl)trimethylsilylmethylamine (261 g, 1.1 mol) in 500 mL CH2Cl2 was added dropwise via addition funnel over 3 hours with the reaction temperature being maintained below 5° C. After the addition was complete, the mixture was allowed to warm slowly to ambient temperature and then was stirred for 16 h. The mixture was concentrated and the residue was dissolved in 500 mL CH2Cl2 and was washed with 2×50 mL saturated NaHCO3. The layers were separated and the aqueous layer was extracted 2×25 mL CH2Cl2. The combined organics were washed with 25 mL brine, dried over saturated, aqueous Na2SO3, and concentrated under reduced pressure to give the title compound which was carried on to the next step without further purification. MS (DCl/NH3) m/z 231 (M+H)+.

Synthesis routes and methods II

Procedure details

To a suspension of TFA (1.02 g) and 1H-Pyrrole-2,5-dione (10.22 g) in CH2Cl2 (250 mL) at −5° C. was added a solution of N-(methoxymethyl)-N-(trimethylsilylmethyl)benzylamine (29.99 g) in CH2Cl2 (20 mL) dropwise over 1 h. The reaction mixture was stirred at room temperature for another 5 h and evaporated in vacuo. The residue was stirred in the mixed solvent (EA: PE=3:7) at −10° C. for 1 h, and the mixture was filtered to afford the title compound as a white solid (10.18 g, 42.00%).

Synthesis routes and methods III

Procedure details